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Compound of Interest

Compound Name: Sodium heptadecyl sulfate

CAS No.: 5910-79-2

Cat. No.: B1343609 Get Quote

Executive Summary: The Persistence-Toxicity
Paradox
In surfactant chemistry, Niaproof 7 (Sodium 7-ethyl-2-methyl-4-undecyl sulfate, often

synonymous with Niaproof 4/Tergitol 4) represents a critical deviation from standard linear alkyl

sulfates like SDS. While linear surfactants are rapidly mineralized but often exhibit high acute

aquatic toxicity, Niaproof 7 presents a "Persistence-Toxicity Paradox."

Its highly branched hydrophobic tail creates significant steric hindrance, blocking standard

enzymatic

-oxidation pathways. This renders the molecule "Not Readily Biodegradable" under OECD 301
standards.[1] However, experimental data suggests this same branching significantly lowers its
acute aquatic toxicity (EC50) compared to its linear counterparts, likely due to reduced
membrane intercalation efficiency.

This guide provides a rigorous comparative analysis, supported by mechanistic insights and a

self-validating experimental protocol for verifying these claims in your own laboratory.
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Recalcitrance
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To understand the environmental fate of Niaproof 7, one must analyze its structural resistance

to microbial attack.

The Branching Factor
Standard linear surfactants (e.g., Sodium Dodecyl Sulfate - SDS) are degraded via

-oxidation followed by rapid

-oxidation. Bacterial dehydrogenases attach to the terminal carbon and sequentially cleave
two-carbon acetyl-CoA units.

Niaproof 7 (CAS 139-88-8) features a secondary sulfate head group and, crucially, ethyl and

methyl branches at the C7 and C2 positions. These branches act as "molecular speed bumps,"

physically preventing the formation of the enzyme-substrate complex required for

-oxidation.

Mechanistic Visualization
The following diagram illustrates the enzymatic blockage specific to Niaproof 7 compared to

SDS.

Linear SDS
(Unobstructed Chain)

Bacterial Dehydrogenase
(Beta-Oxidation Complex)

 High Affinity Binding

Niaproof 7
(Branched C14 Chain)

 Low Affinity Binding

Rapid Mineralization
(CO2 + H2O) Sequential Cleavage

Steric Hindrance
(Enzyme Stalled)

 Branch Collision

Environmental Persistence
(Slow Primary Degradation)

 Accumulation

Click to download full resolution via product page

Figure 1: Mechanistic comparison of enzymatic access. The ethyl/methyl branching of Niaproof

7 prevents the sequential cleavage typical of linear surfactants.
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The following data consolidates findings from OECD 301 series tests and aquatic toxicity

assays. Note the inverse relationship between biodegradability and acute toxicity.

Comparative Analysis Table
Feature

Niaproof 7

(Branched)
SDS (Linear)

Triton X-100

(Aromatic)

Chemical Identity

Sodium 7-ethyl-2-

methyl-4-undecyl

sulfate

Sodium Dodecyl

Sulfate

Octylphenol

Ethoxylate

CAS Number 139-88-8 151-21-3 9002-93-1

Biodegradability

(OECD 301)

< 60% (28 days)(Not

Readily

Biodegradable) [1]

> 90% (28 days)

(Readily

Biodegradable) [2]

< 60% (28 days)

(Recalcitrant

metabolites)

Aquatic Toxicity

(Daphnia EC50)
~4,350 mg/L (24h) [1] 1-10 mg/L (48h) [2] 18-26 mg/L (48h)

Critical Micelle Conc.

(CMC)

~3.8 mM (High Salt

Tolerance)
~8.2 mM ~0.24 mM

Primary Use Case

Electrolytes,

mercerizing, wetting in

high salt.

Protein denaturation,

general cleaning.

Cell lysis (being

phased out).

Interpretation
Niaproof 7 is the superior choice for high-electrolyte environments (e.g., brine solutions)

where SDS precipitates.

Environmental Trade-off: While Niaproof 7 persists longer (failing the "10-day window" of

OECD 301), its acute toxicity to aquatic invertebrates (Daphnia) is orders of magnitude lower

than SDS. This suggests that while it remains in the environment, it poses a lower immediate

lethal threat to aquatic life, though chronic bioaccumulation potential requires further study.
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Part 3: Protocol - OECD 301F (Manometric
Respirometry)
As a Senior Scientist, I recommend OECD 301F over 301B for Niaproof 7. The volatility of

branched short-chain fractions can sometimes interfere with CO2 evolution methods.

Manometric respirometry (O2 consumption) offers a closed-system, self-validating approach.

Experimental Design Principles
Causality: We measure Oxygen Uptake (BOD) as a direct proxy for mineralization.

Self-Validation: The inclusion of a "Toxicity Control" (Test Substance + Reference) is

mandatory. If this vessel fails to degrade, the Niaproof 7 is toxic to the inoculum, invalidating

a "not biodegradable" result.

Step-by-Step Workflow
Reagents:

Inoculum: Activated sludge from a wastewater treatment plant (washed and aerated).

Test Medium: Mineral salts medium (per OECD 301 guideline).

Reference Substance: Sodium Benzoate (highly biodegradable).[2]

Vessel Setup (500mL - 1L Flasks):

Blank (B): Inoculum + Medium (measures endogenous respiration).

Reference (R): Inoculum + Medium + Na-Benzoate (100 mg/L).

Test (T): Inoculum + Medium + Niaproof 7 (100 mg/L).

Toxicity Control (TC): Inoculum + Medium + Niaproof 7 + Na-Benzoate.

Workflow Diagram
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Figure 2: OECD 301F Workflow. The "Toxicity Control" branch is the critical self-validating step

to distinguish between non-biodegradability and inoculum toxicity.
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Part 4: Conclusion & Recommendations
Niaproof 7 is a specialized tool that should not be used interchangeably with linear alkyl

sulfates in environmentally sensitive applications without treatment considerations.

Use Niaproof 7 When: You require wetting or solubilization in high-salt, acidic, or alkaline

conditions where SDS would precipitate. Its stability is its strength.

Mitigation: Because it is not readily biodegradable, waste streams containing Niaproof 7

should not be discharged directly to surface waters. They require tertiary treatment or longer

retention times in activated sludge systems to overcome the steric hindrance of the branched

alkyl chain.

Safety: While less acutely toxic to Daphnia than SDS, its persistence necessitates a "Safety

by Design" approach, minimizing volume and preventing chronic release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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